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Compound of Interest

Compound Name: SAR405 R enantiomer

Cat. No.: B560532

For researchers, scientists, and drug development professionals, the meticulous management
of chemical reagents is a cornerstone of laboratory safety and environmental responsibility.
This guide provides a detailed protocol for the proper disposal of SAR405 R enantiomer, a
less active enantiomer of the potent PIK3C3/Vps34 inhibitor, SAR405. Adherence to these
procedures is crucial for ensuring a safe laboratory environment and compliance with
regulatory standards.

Essential Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) provided by the manufacturer. All handling of the SAR405 R enantiomer and its
waste must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood, to minimize inhalation exposure. Appropriate Personal Protective Equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.

o Skin Contact: Wash the affected area thoroughly with soap and water. Remove
contaminated clothing and launder it before reuse. If irritation persists, seek medical advice.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. In case of
respiratory arrest, administer artificial respiration and seek immediate medical assistance.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of SAR405 R enantiomer is
fundamental to its safe handling and disposal.

Property Data

(8S)-9-[(5-chloro-3-pyridinyl)methyl]-6,7,8,9-

) tetrahydro-2-[(3R)-3-methyl-4-morpholinyl]-8-
Chemical Name
(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-

one
Molecular Formula C19H21CIF3N502
Molecular Weight 443.9 g/mol
Appearance Crystalline solid
Solubility Soluble in DMSO and Ethanol.[1]

Store at -20°C for the short term. For long-term

Storage o
storage, it is recommended to store at -80°C.[2]

Step-by-Step Disposal Protocol

The disposal of SAR405 R enantiomer, which contains a chlorinated pyridine and a
trifluoromethyl group, must be handled as hazardous waste.[3][4][5]

o Waste Identification and Segregation:

o All materials contaminated with SAR405 R enantiomer, including unused product,
solutions, and consumables (e.qg., pipette tips, vials, gloves), must be classified as
hazardous chemical waste.
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o Segregate this waste stream from other laboratory waste to prevent cross-contamination
and ensure appropriate disposal.

Waste Collection and Containerization:

o Collect all solid and liquid waste in designated, leak-proof, and clearly labeled hazardous
waste containers.

o The container must be compatible with the chemical properties of the waste.

o Ensure the container is tightly sealed to prevent spills or the release of vapors.

Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"SAR405 R enantiomer".

o Include information on the primary hazards (e.g., "Toxic," "Irritant™).

Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary
containment area.

o This storage area should be away from incompatible materials, such as strong oxidizing
agents and acids.[3]

Professional Disposal:

o The final disposal of SAR405 R enantiomer waste must be conducted by a licensed and
certified hazardous waste disposal company.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the waste.

o The primary recommended method for the disposal of halogenated organic compounds is
high-temperature incineration in a facility equipped with afterburners and scrubbers to
neutralize harmful byproducts.[4][5]
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Spill Management

In the event of a spill, evacuate all non-essential personnel from the area and ensure adequate
ventilation. Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand). Collect the contaminated absorbent material into a
designated hazardous waste container. Clean the spill area with a suitable solvent, followed by
a thorough wash with soap and water. All cleaning materials must also be disposed of as
hazardous waste.

Signaling Pathway and Experimental Workflow

SARA405 is a selective inhibitor of the class Il phosphoinositide 3-kinase (PI3K), Vps34.[1]
Vps34 plays a crucial role in the initiation of autophagy, a cellular process responsible for the
degradation of cellular components.[6][7]
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The following diagram outlines the logical workflow for the proper disposal of SAR405 R

enantiomer.
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Disposal Workflow for SAR405 R Enantiomer
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Caption: Logical workflow for SAR405 R enantiomer disposal.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of SAR405 R enantiomer, thereby protecting themselves, their colleagues,
and the environment. Always prioritize safety and consult your institution's specific guidelines
and the manufacturer's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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